molecular formula C20H27N3O4 B5585409 1-(2-ethoxyethyl)-5-(6-oxa-9-azaspiro[4.5]dec-9-ylcarbonyl)-1,3-dihydro-2H-benzimidazol-2-one

1-(2-ethoxyethyl)-5-(6-oxa-9-azaspiro[4.5]dec-9-ylcarbonyl)-1,3-dihydro-2H-benzimidazol-2-one

Cat. No. B5585409
M. Wt: 373.4 g/mol
InChI Key: HVPMOIUFSHQWJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Spirocyclic compounds and benzimidazoles are two important classes of heterocycles in medicinal chemistry and organic synthesis. They are known for their diverse biological activities and are often used as key building blocks in the development of new therapeutic agents. Their unique structural features enable a wide range of chemical modifications, making them versatile intermediates in synthetic chemistry.

Synthesis Analysis

The synthesis of spirocyclic and benzimidazole compounds typically involves multi-step reactions, starting from simple precursors. For instance, Zhao Yu et al. (2017) describe the synthesis of novel fungicidal agents with a spirocyclic structure, achieved in moderate to excellent yields through a four-step process starting from (1-hydroxycyclohexyl)(phenyl)methanone and diketene (Zhao Yu et al., 2017). Similarly, synthesis methods for benzimidazole derivatives involve cyclization reactions and the incorporation of various functional groups to achieve the desired structural complexity.

Molecular Structure Analysis

The molecular structure of spirocyclic and benzimidazole compounds is characterized by their cyclic components, where one or more atoms are common to two or more rings, leading to a 'spiro' configuration. X-ray crystallography is often used to determine the precise structure and confirm the stereochemistry of these compounds. For example, the crystal structure of certain spiro compounds has been reported, demonstrating the utility of X-ray analysis in confirming molecular configurations (K. Peters et al., 1998).

Chemical Reactions and Properties

Spirocyclic and benzimidazole compounds undergo a variety of chemical reactions, including cycloadditions, ring expansions, and functional group transformations. These reactions are crucial for further derivatization and the exploration of biological activity. For instance, reactions involving spirocyclic oxetanes and benzimidazoles have been explored for the synthesis of complex molecular architectures with potential biological applications (M. Gurry et al., 2015).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, are influenced by their molecular structure and the presence of functional groups. These properties are essential for understanding the compound's behavior in biological systems and its suitability for drug formulation.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and pKa, of spirocyclic and benzimidazole compounds are critical for their application in drug discovery and organic synthesis. The presence of nitrogen atoms, heterocyclic rings, and other functional groups contributes to their diverse reactivity and the ability to participate in a wide range of chemical reactions.

  • Synthesis and Fungicidal Activity of (E)-5-[1-(4-Phenyl-2-oxo-1-oxaspiro[4.5]dec-3-en-3-yl)ethylidene]-2-aminoimidazolin-4-one Derivatives (Zhao Yu et al., 2017).
  • Crystal structure of 1-[(1'S)-1'-benzyl-2'-(4-bromobenzoyloxy)ethyl]- l-azaspiro[4.5]deca-6,9-dien-2,8-dione hydrate (K. Peters et al., 1998).
  • Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole (M. Gurry et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical, appropriate safety precautions should be taken when handling and storing it .

Future Directions

Future research on this compound could involve exploring its synthesis and properties in more detail, as well as investigating any potential biological activity. It could be of interest in fields such as medicinal chemistry or materials science .

properties

IUPAC Name

3-(2-ethoxyethyl)-6-(6-oxa-9-azaspiro[4.5]decane-9-carbonyl)-1H-benzimidazol-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N3O4/c1-2-26-11-10-23-17-6-5-15(13-16(17)21-19(23)25)18(24)22-9-12-27-20(14-22)7-3-4-8-20/h5-6,13H,2-4,7-12,14H2,1H3,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVPMOIUFSHQWJD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCCN1C2=C(C=C(C=C2)C(=O)N3CCOC4(C3)CCCC4)NC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.